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Abstract
Chloromethanol (CH₂ClOH), a reactive halohydrin, serves as a convenient and versatile

precursor to anhydrous formaldehyde in a variety of chemical transformations. Its ability to

decompose readily into formaldehyde and hydrogen chloride under controlled conditions

makes it a valuable reagent in organic synthesis, particularly in applications where the use of

aqueous formalin or paraformaldehyde is undesirable. This technical guide provides a

comprehensive overview of chloromethanol, including its synthesis, stability, and its

application as a formaldehyde equivalent. Detailed experimental protocols, quantitative data,

and safety considerations are presented to assist researchers in leveraging this reagent for

their synthetic needs, including in the field of drug development and heterocyclic chemistry.

Introduction
Formaldehyde (HCHO) is a fundamental C1 building block in organic synthesis, widely

employed in reactions such as hydroxymethylations, Mannich reactions, and the formation of

various heterocyclic scaffolds. However, its gaseous nature and tendency to polymerize

present handling challenges. While commonly available as aqueous formalin or solid

paraformaldehyde, these forms can be incompatible with moisture-sensitive reactions or may

require harsh depolymerization conditions.
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Chloromethanol emerges as a practical alternative, acting as a masked form of formaldehyde.

It can be generated in situ or prepared and used as a solution, offering a more controlled

delivery of monomeric, anhydrous formaldehyde. This guide details the properties, preparation,

and synthetic utility of chloromethanol, with a focus on providing actionable information for

laboratory applications.

Physicochemical Properties and Stability
Chloromethanol is a colorless, reactive liquid. Its stability is a critical factor in its handling and

use. It readily decomposes to formaldehyde and hydrogen chloride (HCl), a process that can

be influenced by temperature, solvent, and the presence of acids or bases.

Table 1: Physical and Chemical Properties of Chloromethanol

Property Value Reference

CAS Number 15454-33-8 [1]

Molecular Formula CH₃ClO [1]

Molecular Weight 66.49 g/mol [1]

Appearance Colorless liquid [1]

Reactivity
Highly reactive; decomposes

to formaldehyde and HCl.
[1]

Due to the limited availability of direct kinetic studies on chloromethanol decomposition in

solution, the following table presents hypothetical data based on the known reactivity of related

α-chloroethers to illustrate its expected stability profile.

Table 2: Illustrative Decomposition Data of Chloromethanol in Various Solvents
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Solvent Temperature (°C) Half-life (t½)
Decomposition
Products

Dichloromethane 25
Estimated hours to

days
HCHO, HCl

Tetrahydrofuran 25 Estimated hours

HCHO, HCl, potential

solvent-derived

byproducts

Methanol 25
Estimated minutes to

hours
HCHO, HCl, Methylal

Water 25 Rapid Methylene glycol, HCl

Synthesis of Chloromethanol
While chloromethanol is not commercially available due to its instability, it can be prepared in

the laboratory. A common method involves the reaction of formaldehyde and hydrogen chloride.

The following is a proposed experimental protocol based on established procedures for similar

compounds.

Proposed Experimental Protocol: Preparation of a
Chloromethanol Solution
Materials:

Paraformaldehyde

Anhydrous diethyl ether or dichloromethane

Hydrogen chloride gas

Drying agent (e.g., anhydrous calcium chloride)

Procedure:

Suspend paraformaldehyde (1.0 equivalent) in anhydrous diethyl ether or dichloromethane in

a flask equipped with a gas inlet tube and a magnetic stirrer.
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Cool the suspension in an ice bath.

Bubble dry hydrogen chloride gas through the suspension with vigorous stirring. The

paraformaldehyde will gradually dissolve as it reacts to form chloromethanol.

Continue passing HCl through the solution until it is saturated.

The resulting solution of chloromethanol can be used directly for subsequent reactions. It is

advisable to use it immediately due to its limited stability.

Caution: This procedure should be performed in a well-ventilated fume hood due to the toxicity

of formaldehyde and the corrosive nature of HCl gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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